Cas no 1401222-65-8 (4-(1,3-Dioxolan-2-yl)phenylboronic acid)

• Product Name: 4-(1,3-Dioxolan-2-yl)phenylboronic acid
• CAS No: 1401222-65-8
• MF: C₉H₁₁BO₄
• MW: 193.992243051529
• MDL: MFCD26401984
• CID: 2123325
• Update Time: 2025-05-21

4-(1,3-Dioxolan-2-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dioxolan-2-yl)phenylboronic acid
• SY059057
• [4-(1,3-Dioxolane-2-yl)phenyl]boronic acid
• Boronic acid, B-[4-(1,3-dioxolan-2-yl)phenyl]-
• 4-(1,3-Dioxolan-2-yl)phenylboronic acid

• MDL： MFCD26401984
• Inchi： 1S/C9H11BO4/c11-10(12)8-3-1-7(2-4-8)9-13-5-6-14-9/h1-4,9,11-12H,5-6H2
• InChI Key： MMXMNBDFQFTNRT-UHFFFAOYSA-N
• SMILES： O1CCOC1C1C=CC(B(O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 58.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-(1,3-Dioxolan-2-yl)phenylboronic acid

Recent Advances in the Application of 4-(1,3-Dioxolan-2-yl)phenylboronic acid (CAS: 1401222-65-8) in Chemical Biology and Pharmaceutical Research

4-(1,3-Dioxolan-2-yl)phenylboronic acid (CAS: 1401222-65-8) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique dioxolane-protected phenylboronic acid structure, serves as a critical intermediate in the synthesis of various bioactive molecules and has been extensively studied for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis.

Recent studies have highlighted the compound's utility in the development of novel therapeutics, particularly in the fields of oncology and infectious diseases. For instance, researchers have leveraged its boronic acid moiety to design potent proteasome inhibitors, which have shown promising activity against multiple myeloma and other malignancies. The dioxolane protection group enhances the stability of the boronic acid, making it more amenable to synthetic manipulations and improving its pharmacokinetic properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists utilized 4-(1,3-Dioxolan-2-yl)phenylboronic acid as a key building block for the synthesis of a new class of kinase inhibitors. These inhibitors demonstrated exceptional selectivity and efficacy in targeting aberrant signaling pathways in cancer cells, paving the way for potential clinical applications. The study also underscored the compound's compatibility with late-stage functionalization strategies, enabling the rapid diversification of lead compounds.

Beyond its role in drug discovery, this boronic acid derivative has also found applications in chemical biology as a probe for studying protein-ligand interactions. Its ability to form reversible covalent bonds with diols and other nucleophiles makes it an invaluable tool for affinity-based protein profiling and target identification. Recent work published in ACS Chemical Biology showcased its use in mapping the interactome of glycosylated proteins, providing new insights into post-translational modifications and their regulatory roles.

From a synthetic chemistry perspective, advancements in the preparation and handling of 4-(1,3-Dioxolan-2-yl)phenylboronic acid have been reported. Improved protocols for its synthesis and purification have been developed, addressing previous challenges related to its stability and reactivity. These methodological innovations have expanded its accessibility to the broader research community and facilitated its incorporation into more complex molecular architectures.

Looking ahead, the unique properties of 4-(1,3-Dioxolan-2-yl)phenylboronic acid position it as a molecule of continued interest in pharmaceutical development. Ongoing research is exploring its potential in targeted drug delivery systems, where its boronic acid functionality could enable selective accumulation in diseased tissues. Additionally, its application in the development of covalent inhibitors and activity-based probes is expected to grow, further solidifying its importance in chemical biology and medicinal chemistry.

In conclusion, 4-(1,3-Dioxolan-2-yl)phenylboronic acid (CAS: 1401222-65-8) represents a versatile and valuable tool in contemporary research. Its dual role as a synthetic intermediate and a bioactive scaffold underscores its significance in advancing both fundamental science and therapeutic innovation. As research in this area progresses, we anticipate further breakthroughs that will expand the utility of this compound and its derivatives in addressing unmet medical needs.